Cas no 338967-83-2 (4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol)

• Product name: 4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol
• CAS No: 338967-83-2
• MDL: MFCD00975196
• CID: 4648174

4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00975196

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol (CAS No. 338967-83-2)

The compound 4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol (CAS No. 338967-83-2) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with an ethyl group, a methylsulfanylphenyl moiety, and a thiol functional group. This unique structure renders it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. The presence of both sulfur and nitrogen heteroatoms in its framework enhances its potential for hydrogen bonding and metal coordination, making it a versatile scaffold for drug design.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are actively exploring CAS No. 338967-83-2 as a precursor or intermediate in synthesizing more complex molecules targeting enzyme inhibition or receptor modulation. Its methylsulfanyl and thiol groups are particularly noteworthy, as these functionalities are often associated with enhanced bioavailability and metabolic stability in drug candidates.

From an industrial perspective, 4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol is synthesized through multi-step organic reactions, often involving cyclization and functional group transformations. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. The compound's stability under various pH conditions and thermal resistance are also critical parameters evaluated during quality control.

Environmental and safety considerations are paramount when handling CAS No. 338967-83-2. While not classified as hazardous, proper laboratory practices—including the use of personal protective equipment (PPE) and adequate ventilation—are recommended. Its biodegradability and ecotoxicological profile are areas of ongoing study, aligning with the global push toward green chemistry and sustainable manufacturing processes.

The versatility of 1,2,4-triazole-3-thiol derivatives like this compound extends to material science, where they serve as ligands for catalytic systems or corrosion inhibitors. Innovations in nanotechnology have further expanded their applications, such as in the fabrication of metal-organic frameworks (MOFs) or surface-functionalized nanoparticles. These interdisciplinary uses highlight the compound's relevance in cutting-edge scientific endeavors.

Frequently asked questions about 4-ethyl-5-[2-(methylsulfanyl)phenyl]-4H-1,2,4-triazole-3-thiol include inquiries about its synthetic routes, commercial availability, and potential therapeutic applications. Researchers often seek data on its solubility in common organic solvents (e.g., DMSO, methanol) or compatibility with coupling reagents in peptide synthesis. Addressing these queries requires a nuanced understanding of its physicochemical properties and reactivity patterns.

In summary, CAS No. 338967-83-2 represents a compelling case study in the intersection of organic chemistry and applied sciences. Its structural complexity and functional diversity position it as a valuable asset in drug discovery, materials engineering, and beyond. As scientific advancements continue to unravel its full potential, this compound is poised to remain a focal point in both academic and industrial research landscapes.